Cas no 1075-38-3 (3-Tert-Butyltoluene)

3-Tert-Butyltoluene Properties

Names and Identifiers

• 1-(tert-Butyl)-3-methylbenzene
• 1-tert-butyl-3-methylbenzene
• 3-TERT-BUTYLTOLUENE
• Benzene,1-(1,1-dimethylethyl)-3-methyl-
• 1-tert-butyl-3-methyl-benzene
• 5-tert-butyl-toluene
• m-tert-butyltoluene
• Toluene,m-tert-butyl
• toluene,m-tert-butyl-
• 1-METHYL-3-t-BUTYLBENZENE
• 1-Methyl-3-tert-butylbenzene
• benzene, 1(1,1-dimethylethyl)-3-meth
• 1-(1,1-dimethyl-ethyl)-3-methyl-benzene
• Toluene, m-tert-butyl-
• Benzene, 1-(1,1-dimethylethyl)-3-methyl-
• JTIAYWZZZOZUTK-UHFFFAOYSA-N
• butyltoluol
• NSC23700
• 1-methyl-3-tert-butyl-benzene
• JTIAYWZZZOZUTK-UHFFFAOYSA-
• WLN: 1X1&1&R C1
• Benzene,1-dimethylethyl)-3-methyl-
• FCH1117083
• T
• AX8089242
• Benzene,1-(1,1-dimeth
• 1-tert-Butyl-3-methylbenzene
• MFCD00059210
• NSC-23700
• 1075-38-3
• InChI=1/C11H16/c1-9-6-5-7-10(8-9)11(2,3)4/h5-8H,1-4H3
• FT-0616396
• Benzene, 1-methyl-3-(1,1-dimethylethyl)-
• T70059
• NS00113982
• NSC 23700
• CS-0318840
• BAA07538
• DTXSID10148068
• B0967
• 3-(2-methyl-2-propyl)-1-methyl-butylbenzene
• AS-77457
• 3-tert-Butyltoluene
• m-tert-Butyltoluene
• 1-TERT-BUTYL-3-METHYLBENZENE
• +Expand

• MDL： MFCD00059210
• InChIKey： JTIAYWZZZOZUTK-UHFFFAOYSA-N
• Inchi： 1S/C11H16/c1-9-6-5-7-10(8-9)11(2,3)4/h5-8H,1-4H3
• SMILES： C(C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]

Computed Properties

• Exact Mass: 148.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 148.125
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.29250
• PSA: 0.00000
• Refractive Index: 1.4940-1.4960
• Boiling Point: 189°C(lit.)
• Melting Point: -41°C(lit.)
• Vapor Pressure: 0.8±0.2 mmHg at 25°C
• Flash Point: 60.5±7.1 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.87

3-Tert-Butyltoluene Security Information

• Symbol: GHS02 GHS06
• Safety Instruction： H226+H301+H311+H331
• Hazardous Material transportation number：2667
• Hazard Statement： H226-H301+H311+H331
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Signal Word：dangerous
• HazardClass：6.1

3-Tert-Butyltoluene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons